Cas no 108511-97-3 (1,2-oxazol-4-amine)

• Product Name: 1,2-oxazol-4-amine
• CAS No: 108511-97-3
• MF: C₃H₄N₂O
• MW: 84.0767
• MDL: MFCD08234629
• CID: 105950
• PubChem ID: 13804278
• Update Time: 2025-11-01

1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• Isoxazol-4-amine
• 4-Aminoisoxazole
• Isoxazol-4-ylamine
• 1,2-oxazol-4-aMine
• 4-Isoxazolamine
• Isoxazole-4-amine
• PubChem22316
• 4-Aminoisoxazole, AldrichCPR
• CVCYZCBJCQXUCN-UHFFFAOYSA-N
• AB43605
• ST2419440
• AB0034690
• X8883
• J3.534.619H
• A801888
• I1
• DTXSID30549977
• MFCD08234629
• LCZC2248
• EN300-44060
• AS-56732
• F14139
• SY041839
• SB30530
• 108511-97-3
• AKOS007930457
• ALBB-032264
• DB-003455
• CS-0018833
• C3H4N2O
• J-002158
• 1,2-oxazol-4-amine

• MDL： MFCD08234629
• Inchi： 1S/C3H4N2O/c4-3-1-5-6-2-3/h1-2H,4H2
• InChI Key： CVCYZCBJCQXUCN-UHFFFAOYSA-N
• SMILES： O1C([H])=C(C([H])=N1)N([H])[H]

Computed Properties

• Exact Mass: 84.03240
• Monoisotopic Mass: 84.032362755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 48.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• XLogP3: -0.3

Experimental Properties

• Density: 1.241
• Boiling Point: 234.652 °C at 760 mmHg
• Flash Point: 95.714 °C
• PSA: 52.05000
• LogP: 0.83800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 1,2-oxazol-4-amine

1,2-Oxazol-4-amine (CAS No. 108511-97-3): A Comprehensive Overview

1,2-Oxazol-4-amine (CAS No. 108511-97-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique oxazole ring and amine functional group, holds potential applications in the development of novel therapeutic agents and as a building block in the synthesis of more complex molecules.

The chemical structure of 1,2-oxazol-4-amine consists of a five-membered ring with a nitrogen atom at the 1-position and an amine group at the 4-position. This configuration imparts specific chemical properties that make it an attractive candidate for various synthetic transformations and biological studies. The compound's oxazole ring is known for its stability and ability to form strong hydrogen bonds, which can influence its reactivity and solubility in different solvents.

Recent advancements in the field of medicinal chemistry have highlighted the importance of 1,2-oxazol-4-amine in the design and synthesis of new drugs. One notable area of research involves its use as a scaffold for the development of antimicrobial agents. Studies have shown that derivatives of 1,2-oxazol-4-amine exhibit potent activity against a range of bacterial strains, including those resistant to conventional antibiotics. This makes it a promising lead compound for addressing the growing issue of antibiotic resistance.

In addition to its antimicrobial properties, 1,2-oxazol-4-amine has also been explored for its potential as an anti-inflammatory agent. Research has demonstrated that certain derivatives can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 1,2-oxazol-4-amine-based compounds could be valuable in the treatment of inflammatory diseases, such as rheumatoid arthritis and Crohn's disease.

The synthetic versatility of 1,2-oxazol-4-amine has also been leveraged in the development of antiviral drugs. Studies have shown that certain derivatives can inhibit viral replication by interfering with key viral enzymes or by modulating host cell pathways. For example, researchers have synthesized compounds that show promise in inhibiting the replication of influenza virus and human immunodeficiency virus (HIV).

Beyond its direct therapeutic applications, 1,2-oxazol-4-amine serves as a valuable intermediate in the synthesis of more complex molecules. Its reactivity with various functional groups allows chemists to introduce diverse substituents, thereby expanding its utility in drug discovery and development. For instance, it can be used to synthesize compounds with enhanced pharmacokinetic properties or improved bioavailability.

The physical and chemical properties of 1,2-oxazol-4-amine are well-documented in scientific literature. It is typically obtained as a white crystalline solid with a melting point ranging from 70°C to 75°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for use in both laboratory-scale experiments and industrial-scale processes.

In terms of safety and handling, 1,2-oxazol-4-amine should be managed with standard laboratory precautions due to its potential for causing skin and eye irritation. It is recommended to handle the compound using appropriate personal protective equipment (PPE) such as gloves and safety goggles. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

The environmental impact of 1,2-oxazol-4-amine is another important consideration. While there is limited data available on its environmental fate and effects, it is generally advisable to follow best practices for waste disposal and environmental stewardship. This includes minimizing waste generation through efficient synthetic methods and ensuring that any waste is disposed of according to local regulations.

In conclusion, 1,2-Oxazol-4-amine (CAS No. 108511-97-3) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile reactivity make it an attractive candidate for the development of novel therapeutic agents and as a building block in synthetic chemistry. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the scientific community.